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Compound of Interest

Compound Name:

[3-Aminopropyl(propan-2-

yl)amino]-hydroxyimino-

oxidoazanium

Cat. No.: B114141 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This guide provides a comprehensive overview of the fundamental physicochemical and

biological properties of isopropylamine NONOate (IPA/NO). It is intended to serve as a

technical resource for researchers and professionals engaged in drug discovery and

development, particularly in areas involving nitric oxide (NO) and nitroxyl (HNO) signaling.

Core Physicochemical Properties
Isopropylamine NONOate, systematically named sodium 1-(N-isopropylamino)diazen-1-ium-

1,2-diolate, is a diazeniumdiolate that belongs to the class of NONOates. These compounds

are notable for their ability to spontaneously release nitric oxide (NO) and related nitrogen

oxides under physiological conditions.

Table 1: Physicochemical Properties of Isopropylamine NONOate (Sodium Salt)
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Property Value Source

Chemical Formula C₃H₈N₃NaO₂

Molecular Weight 141.10 g/mol Calculated

Synonyms
IPA/NO,

Na[(CH₃)₂CHNH(N(O)NO)]
[1]

Appearance Crystalline solid [2]

Solubility

Miscible with water. Soluble in

ethanol, DMSO, and

dimethylformamide (for related

NONOates).

[2][3]

UV/Vis Absorbance (λmax)
~250 nm (characteristic of

NONOates)
[2]

Mechanism of Action: A pH-Dependent Dual Donor
of Nitroxyl (HNO) and Nitric Oxide (NO)
Isopropylamine NONOate is distinguished by its capacity to release both nitroxyl (HNO) and

nitric oxide (NO), with the ratio of the two being highly dependent on the pH of the surrounding

medium. This property makes it a versatile tool for studying the distinct biological effects of

these two signaling molecules.[1]

At physiological pH (around 7.4), the primary decomposition pathway of IPA/NO yields HNO

and isopropanol.[3] However, as the pH becomes more acidic, the release of NO becomes

more prominent.[1]

At pH > 7: Primarily releases HNO.

At pH < 5: Primarily releases NO.[1]

At intermediate pH: Releases a mixture of HNO and NO.[1]

The half-life of isopropylamine NONOate in solution is approximately 2 minutes under

physiological conditions (pH 7.4, 37°C).[2][3]
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Signaling Pathways
The biological effects of isopropylamine NONOate are mediated by the downstream signaling

pathways of its decomposition products, HNO and NO.

Nitric Oxide (NO) Signaling: The canonical pathway for NO signaling involves the activation of

soluble guanylate cyclase (sGC), leading to the production of cyclic guanosine monophosphate

(cGMP). cGMP, in turn, activates protein kinase G (PKG), which mediates a variety of cellular

responses, including smooth muscle relaxation and vasodilation.
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Preparation

Assay

Analysis

Prepare NaNO₂

Standards

Add 50 µL of
Sample/Standard to Plate

Prepare IPA/NO
Samples

Add 50 µL of
Griess Reagent A

Incubate 5-10 min
(Room Temp, Dark)

Add 50 µL of
Griess Reagent B

Incubate 5-10 min
(Room Temp, Dark)

Read Absorbance
at 540 nm

Calculate Nitrite
Concentration

 

Cell Culture and Treatment

MTT Assay

Analysis

Seed Cells in
96-well Plate

Treat with IPA/NO

Add MTT Solution

Incubate 2-4 hours
at 37°C

Add Solubilization
Solution

Read Absorbance
at 570 nm

Calculate Cell Viability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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